6-Chloro-N-methoxy-N-methylpicolinamide
Overview
Description
6-Chloro-N-methoxy-N-methylpicolinamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of picolinamides, which are known for their diverse biological activities.
Scientific Research Applications
Antiemetic and Gastrointestinal Motility Enhancing Agents 6-Chloro-2,3-dihydro-4(1H)-quinazolinone derivatives have been synthesized and evaluated for their gastrointestinal prokinetic and antiemetic activities. These compounds show significant potential in enhancing gut peristaltic activity, increasing gastric emptying, and inhibiting cisplatin-induced emesis, favorably comparing with cisapride (Baldazzi et al., 1996).
Photocyclization Effects Studies on Aryl-substituted N-Acyl-α-dehydroalanine Derivatives, including those with chloro, trifluoromethyl, or methyl groups, have shown significant photocyclization effects leading to the formation of substituted quinolinones and isoquinolines. These findings contribute to our understanding of the steric effects on cyclization processes from excited-state isomers (Sakurai et al., 2003).
Anticholinesterase and Neuroprotective Activities Novel chromenones linked to a 1,2,3-triazole ring system have been synthesized and evaluated for their anti-ChE (cholinesterase) activity. Compounds demonstrated significant anti-acetylcholinesterase activity and neuroprotective effects against H2O2-induced cell death in PC12 neurons, highlighting potential therapeutic applications against Alzheimer's disease (Saeedi et al., 2017).
Palladium-Catalyzed Oxidative Cyclization-Alkoxycarbonylation Research on the palladium-catalyzed oxidative carbonylation of substituted gamma-oxoalkynes has led to the synthesis of heterocyclic derivatives such as tetrahydrofuran, dioxolane, oxazoline, dihydropyridinone, and tetrahydropyridinedione derivatives. These findings open avenues for the development of novel compounds with potential pharmaceutical applications (Bacchi et al., 2005).
properties
IUPAC Name |
6-chloro-N-methoxy-N-methylpyridine-2-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClN2O2/c1-11(13-2)8(12)6-4-3-5-7(9)10-6/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSSPRYGYLWAQOR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)C1=NC(=CC=C1)Cl)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60728435 | |
Record name | 6-Chloro-N-methoxy-N-methylpyridine-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60728435 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
192437-72-2 | |
Record name | 6-Chloro-N-methoxy-N-methylpyridine-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60728435 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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